(5-Iodo-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-acetic acid
Cat. No. B8390336
M. Wt: 331.06 g/mol
InChI Key: LHWCAYKZNZRBJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07863292B2
Procedure details
4-Iodo-phthalic acid, 10 g, was mixed intimately with 2.63 g of glycine and the mixture was heated to 200° C. for 10 min. After cooling, the solid reaction mixture was extracted with ethyl acetate to give, after concentration, 6.40 g of tan solid: MS-(−)-ion, Proton NMR (200 MHz, methanol-d-4): δ 8.26-8.18 (m, 2H), 7.68-7.61 (m, 1H), 4.39 (s, 1H).
Identifiers
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REACTION_CXSMILES
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[I:1][C:2]1[CH:3]=[C:4]([C:11]([OH:13])=O)[C:5](=[CH:9][CH:10]=1)[C:6]([OH:8])=O.[NH2:14][CH2:15][C:16]([OH:18])=[O:17]>>[I:1][C:2]1[CH:3]=[C:4]2[C:5](=[CH:9][CH:10]=1)[C:6](=[O:8])[N:14]([CH2:15][C:16]([OH:18])=[O:17])[C:11]2=[O:13]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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IC=1C=C(C(C(=O)O)=CC1)C(=O)O
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Name
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Quantity
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2.63 g
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Type
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reactant
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Smiles
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NCC(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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200 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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Details
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the solid reaction mixture
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EXTRACTION
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Type
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EXTRACTION
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Details
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was extracted with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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to give
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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after concentration, 6.40 g of tan solid
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Outcomes
Product
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Name
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Type
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Smiles
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IC=1C=C2C(N(C(C2=CC1)=O)CC(=O)O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
